Cas no 35478-79-6 (1,3-Dioxolo[4,5-g]quinolin-8(5H)-one)

• Product Name: 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one
• CAS No: 35478-79-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD22395081
• CID: 2941408
• Update Time: 2025-06-15

1,3-Dioxolo[4,5-g]quinolin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-g]quinolin-8-ol
• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one
• [1,3]Dioxolo[4,5-g]quinolin-8(5H)-one
• 4-hydroxy-6,7-methylenedioxyquinoline
• 2H-[1,3]Dioxolo[4,5-g]quinolin-8(5H)-one
• 6,7-methylenedioxy-4-quinolinol
• SB36795
• 5H-[1,3]dioxolo[4,5-g]quinolin-8-one
• 5,8-Dihydro-1,3-dioxolo[4,5-g]quinoline-8-one

• MDL： MFCD22395081
• Inchi： 1S/C10H7NO3/c12-8-1-2-11-7-4-10-9(3-6(7)8)13-5-14-10/h1-4H,5H2,(H,11,12)
• InChI Key： GJEILVUIMNTTNZ-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(C(C=CN3)=O)=CC1=2

Computed Properties

• Exact Mass: 189.042593085 g/mol
• Monoisotopic Mass: 189.042593085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6
• Molecular Weight: 189.17

Additional information on 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one

Recent Advances in the Study of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one (CAS: 35478-79-6) in Chemical Biology and Pharmaceutical Research

The compound 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one (CAS: 35478-79-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one as a scaffold for the development of novel bioactive molecules. Its fused heterocyclic structure, which includes a quinoline core and a dioxolane ring, provides a promising platform for the design of compounds with diverse pharmacological properties. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways, making it a candidate for the treatment of diseases such as Alzheimer's and Parkinson's.

One of the most notable advancements in the study of this compound is its role in modulating the activity of phosphodiesterase (PDE) enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one exhibit potent inhibitory effects on PDE4, an enzyme implicated in inflammatory responses. The study reported a significant reduction in pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of chronic inflammatory conditions.

In addition to its anti-inflammatory properties, recent research has also explored the anticancer potential of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one derivatives. A study conducted by a team at the National Cancer Institute (NCI) revealed that certain analogs of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, highlighting its potential as a multi-targeted anticancer agent.

The synthesis of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one and its derivatives has also seen significant progress. Recent methodologies have focused on improving yield and scalability, with particular emphasis on green chemistry approaches. A 2022 publication in Organic Letters described a novel one-pot synthesis route that reduces the use of hazardous reagents and minimizes waste generation, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling candidate for future drug discovery efforts.

In conclusion, the latest research on 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one (CAS: 35478-79-6) underscores its potential as a versatile scaffold for the development of novel therapeutics. Its applications in inflammation, neurodegeneration, and oncology, coupled with advances in synthetic methodologies, position it as a compound of significant interest in the chemical biology and pharmaceutical communities. Continued exploration of its pharmacological properties and optimization of its derivatives will be crucial for realizing its full therapeutic potential.